Methylsulfate salt of 2-[ethyl-4-(6-methoxy-3-methylbenzothiazolium-2-ylazo)-3-methyl- phenyl]amino]

• CAS No.: 136213-73-5
• Molecular Formula: C21H28N4O6S2
• Molecular Weight: 496.6 g/mol
• IUPAC Name: 2-[N-ethyl-4-[(6-methoxy-3-methyl-1,3-benzothiazol-3-ium-2-yl)diazenyl]-3-methylanilino]ethanol;methyl sulfate
• InChI: InChI=1S/C20H25N4O2S.CH4O4S/c1-5-24(10-11-25)15-6-8-17(14(2)12-15)21-22-20-23(3)18-9-7-16(26-4)13-19(18)27-20;1-5-6(2,3)4/h6-9,12-13,25H,5,10-11H2,1-4H3;1H3,(H,2,3,4)/q+1;/p-1
• InChI Key: OSAYMYAZZLURDI-UHFFFAOYSA-M
• SMILES: CCN(CCO)C1=CC(=C(C=C1)N=NC2=[N+](C3=C(S2)C=C(C=C3)OC)C)C.COS(=O)(=O)[O-]

Description

Methylsulfate salt of 2-[ethyl-4-(6-methoxy-3-methylbenzothiazolium-2-ylazo)-3-methyl- phenyl]amino] is a complex organic compound known for its unique chemical structure and properties. This compound is often used in various scientific research applications due to its distinctive characteristics.

Preparation Methods

The synthesis of Methylsulfate salt of 2-[ethyl-4-(6-methoxy-3-methylbenzothiazolium-2-ylazo)-3-methyl- phenyl]amino] involves several steps. The synthetic route typically includes the reaction of 6-methoxy-3-methylbenzothiazolium with ethyl-4-(3-methylphenyl)amino] under specific conditions to form the desired product. Industrial production methods may vary, but they generally follow similar reaction pathways with optimized conditions to maximize yield and purity .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can alter its chemical structure, leading to the formation of reduced derivatives.

Substitution: It can participate in substitution reactions where certain functional groups are replaced by others. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions

Scientific Research Applications

Methylsulfate salt of 2-[ethyl-4-(6-methoxy-3-methylbenzothiazolium-2-ylazo)-3-methyl- phenyl]amino] is widely used in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a standard in analytical chemistry.

Biology: Researchers use it to study cellular processes and interactions due to its unique properties.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. It can bind to certain receptors or enzymes, altering their activity and leading to various biochemical outcomes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Compared to other similar compounds, Methylsulfate salt of 2-[ethyl-4-(6-methoxy-3-methylbenzothiazolium-2-ylazo)-3-methyl- phenyl]amino] stands out due to its unique chemical structure and properties. Similar compounds include other benzothiazolium derivatives and azo compounds, but this particular compound’s combination of functional groups gives it distinct characteristics and applications .